Cas no 872848-76-5 (N,N-diethyl-2-3-({(4-methylphenyl)methylcarbamoyl}carbonyl)-1H-indol-1-ylacetamide)
N,N-diethyl-2-3-({(4-methylphenyl)methylcarbamoyl}carbonyl)-1H-indol-1-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N,N-diethyl-2-3-({(4-methylphenyl)methylcarbamoyl}carbonyl)-1H-indol-1-ylacetamide
- 1H-Indole-3-acetamide, 1-[2-(diethylamino)-2-oxoethyl]-N-[(4-methylphenyl)methyl]-α-oxo-
- 872848-76-5
- 2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-N-[(4-methylphenyl)methyl]-2-oxoacetamide
- N,N-diethyl-2-[3-({[(4-methylphenyl)methyl]carbamoyl}carbonyl)-1H-indol-1-yl]acetamide
- F2001-0089
- AKOS024619104
- 2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-N-(4-methylbenzyl)-2-oxoacetamide
-
- Inchi: 1S/C24H27N3O3/c1-4-26(5-2)22(28)16-27-15-20(19-8-6-7-9-21(19)27)23(29)24(30)25-14-18-12-10-17(3)11-13-18/h6-13,15H,4-5,14,16H2,1-3H3,(H,25,30)
- InChI Key: LRYBIAKGLPOIHJ-UHFFFAOYSA-N
- SMILES: N1(CC(N(CC)CC)=O)C2=C(C=CC=C2)C(C(=O)C(NCC2=CC=C(C)C=C2)=O)=C1
Computed Properties
- Exact Mass: 405.20524173g/mol
- Monoisotopic Mass: 405.20524173g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 611
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 71.4Ų
Experimental Properties
- Density: 1.16±0.1 g/cm3(Predicted)
- pka: 11.36±0.46(Predicted)
N,N-diethyl-2-3-({(4-methylphenyl)methylcarbamoyl}carbonyl)-1H-indol-1-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2001-0089-2μmol |
N,N-diethyl-2-[3-({[(4-methylphenyl)methyl]carbamoyl}carbonyl)-1H-indol-1-yl]acetamide |
872848-76-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2001-0089-5μmol |
N,N-diethyl-2-[3-({[(4-methylphenyl)methyl]carbamoyl}carbonyl)-1H-indol-1-yl]acetamide |
872848-76-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2001-0089-10μmol |
N,N-diethyl-2-[3-({[(4-methylphenyl)methyl]carbamoyl}carbonyl)-1H-indol-1-yl]acetamide |
872848-76-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2001-0089-20μmol |
N,N-diethyl-2-[3-({[(4-methylphenyl)methyl]carbamoyl}carbonyl)-1H-indol-1-yl]acetamide |
872848-76-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2001-0089-1mg |
N,N-diethyl-2-[3-({[(4-methylphenyl)methyl]carbamoyl}carbonyl)-1H-indol-1-yl]acetamide |
872848-76-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2001-0089-2mg |
N,N-diethyl-2-[3-({[(4-methylphenyl)methyl]carbamoyl}carbonyl)-1H-indol-1-yl]acetamide |
872848-76-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2001-0089-3mg |
N,N-diethyl-2-[3-({[(4-methylphenyl)methyl]carbamoyl}carbonyl)-1H-indol-1-yl]acetamide |
872848-76-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2001-0089-4mg |
N,N-diethyl-2-[3-({[(4-methylphenyl)methyl]carbamoyl}carbonyl)-1H-indol-1-yl]acetamide |
872848-76-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2001-0089-5mg |
N,N-diethyl-2-[3-({[(4-methylphenyl)methyl]carbamoyl}carbonyl)-1H-indol-1-yl]acetamide |
872848-76-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2001-0089-10mg |
N,N-diethyl-2-[3-({[(4-methylphenyl)methyl]carbamoyl}carbonyl)-1H-indol-1-yl]acetamide |
872848-76-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N,N-diethyl-2-3-({(4-methylphenyl)methylcarbamoyl}carbonyl)-1H-indol-1-ylacetamide Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on N,N-diethyl-2-3-({(4-methylphenyl)methylcarbamoyl}carbonyl)-1H-indol-1-ylacetamide
Professional Introduction to N,N-diethyl-2-3-({(4-methylphenyl)methylcarbamoyl}carbonyl)-1H-indol-1-ylacetamide (CAS No. 872848-76-5)
N,N-diethyl-2-3-({(4-methylphenyl)methylcarbamoyl}carbonyl)-1H-indol-1-ylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 872848-76-5, represents a unique molecular architecture that combines elements of indole derivatives with carbamoyl and acetyl functional groups. The structural complexity of this molecule not only makes it a subject of academic interest but also opens up possibilities for its application in the development of novel therapeutic agents.
The core structure of N,N-diethyl-2-3-({(4-methylphenyl)methylcarbamoyl}carbonyl)-1H-indol-1-ylacetamide is characterized by an indole scaffold, which is a well-known motif in many bioactive molecules. Indole derivatives have been extensively studied for their potential pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the carbamoyl and acetyl groups in this compound suggests possible interactions with biological targets such as enzymes and receptors, which are crucial for modulating physiological processes.
One of the most striking features of this compound is the incorporation of a 4-methylphenyl moiety into the molecular structure. This aromatic group not only contributes to the overall stability of the molecule but also enhances its binding affinity to specific biological targets. The 4-methylphenyl substituent is particularly interesting because it has been shown to improve the solubility and bioavailability of many pharmaceutical compounds, making it a valuable component in drug design.
In recent years, there has been a growing interest in exploring the therapeutic potential of indole derivatives. Research has demonstrated that these compounds can modulate various signaling pathways involved in disease progression. For instance, studies have shown that indole derivatives can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain. The compound N,N-diethyl-2-3-({(4-methylphenyl)methylcarbamoyl}carbonyl)-1H-indol-1-ylacetamide, with its complex structure, may offer new insights into how these pathways can be effectively targeted.
The acetyl and carbamoyl groups in this molecule are particularly noteworthy for their potential biological activity. These functional groups are known to participate in various biochemical reactions, including acetylation and carbamylation, which are important post-translational modifications in cells. By incorporating these groups into the indole scaffold, researchers aim to create molecules that can interact with specific proteins and enzymes in a highly selective manner. This specificity is crucial for developing drugs that have minimal side effects.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. Using techniques such as molecular docking and virtual screening, scientists can identify potential binding sites on biological targets and optimize the structure of compounds like N,N-diethyl-2-3-({(4-methylphenyl)methylcarbamoyl}carbonyl)-1H-indol-1-ylacetamide to enhance their efficacy. These computational methods have significantly accelerated the drug discovery process and have led to the identification of several promising candidates for further investigation.
The synthesis of N,N-diethyl-2-3-({(4-methylphenyl)methylcarbamoyl}carbonyl)-1H-indol-1-ylacetamide presents a challenge due to its complex structural features. However, modern synthetic techniques have made it possible to construct such molecules with high precision. Researchers often employ multi-step synthetic routes that involve various chemical transformations, such as condensation, cyclization, and functional group modifications. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological testing.
In conclusion, N,N-diethyl-2-3-({(4-methylphenyl)methylcarbamoyl}carbonyl)-1H-indol-1-ylacetamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further research into novel therapeutic agents. The combination of an indole scaffold with carbamoyl and acetyl groups, along with the incorporation of a 4-methylphenyl moiety, suggests potential applications in various areas of medicine. As research continues to uncover new insights into the biological activity of indole derivatives, compounds like this one are likely to play a crucial role in the development of next-generation drugs.
872848-76-5 (N,N-diethyl-2-3-({(4-methylphenyl)methylcarbamoyl}carbonyl)-1H-indol-1-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)